Cas no 2138031-50-0 ([2,2-difluoro-3-(3-methyl-1H-pyrazol-1-yl)propyl](ethyl)amine)

• Product Name: [2,2-difluoro-3-(3-methyl-1H-pyrazol-1-yl)propyl](ethyl)amine
• CAS No: 2138031-50-0
• MF: C₉H₁₅F₂N₃
• MW: 203.232308626175
• CID: 6184085
• PubChem ID: 165744882
• Update Time: 2025-06-10

[2,2-difluoro-3-(3-methyl-1H-pyrazol-1-yl)propyl](ethyl)amine Chemical and Physical Properties

Names and Identifiers

• EN300-788501
• [2,2-difluoro-3-(3-methyl-1H-pyrazol-1-yl)propyl](ethyl)amine
• 2138031-50-0

• Inchi： 1S/C9H15F2N3/c1-3-12-6-9(10,11)7-14-5-4-8(2)13-14/h4-5,12H,3,6-7H2,1-2H3
• InChI Key： OFRDQYCMSAFCNK-UHFFFAOYSA-N
• SMILES： FC(CNCC)(CN1C=CC(C)=N1)F

Computed Properties

• Exact Mass: 203.12340382g/mol
• Monoisotopic Mass: 203.12340382g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 29.8Ų

Additional information on [2,2-difluoro-3-(3-methyl-1H-pyrazol-1-yl)propyl](ethyl)amine

Introduction to [2,2-difluoro-3-(3-methyl-1H-pyrazol-1-yl)propyl](ethyl)amine (CAS No. 2138031-50-0)

[2,2-difluoro-3-(3-methyl-1H-pyrazol-1-yl)propyl](ethyl)amine (CAS No. 2138031-50-0) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential for various applications, particularly in the development of new therapeutic agents. The presence of difluoro and pyrazole moieties in its structure confers distinct chemical and biological properties, making it a subject of extensive study.

The pyrazole ring is a well-known heterocyclic moiety that is widely used in the design of bioactive molecules due to its ability to modulate various biological targets. In the case of [2,2-difluoro-3-(3-methyl-1H-pyrazol-1-yl)propyl](ethyl)amine, the 3-methyl substitution on the pyrazole ring enhances its lipophilicity and metabolic stability, which are crucial factors for drug development. The difluoro substitution on the propyl chain further contributes to the compound's unique properties by influencing its electronic and steric characteristics.

Recent studies have explored the potential of [2,2-difluoro-3-(3-methyl-1H-pyrazol-1-yl)propyl](ethyl)amine in various therapeutic areas. One notable area of interest is its activity as a modulator of G protein-coupled receptors (GPCRs). GPCRs are a large family of membrane receptors that play a central role in cellular signaling pathways and are implicated in numerous diseases. Research has shown that this compound can selectively bind to specific GPCRs, potentially offering new avenues for treating conditions such as cardiovascular diseases, neurological disorders, and metabolic syndromes.

In addition to its potential as a GPCR modulator, [2,2-difluoro-3-(3-methyl-1H-pyrazol-1-yl)propyl](ethyl)amine has also been investigated for its anti-inflammatory properties. Inflammation is a complex biological response involving various mediators and signaling pathways. Studies have demonstrated that this compound can inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α), suggesting its potential use in managing inflammatory conditions such as arthritis and inflammatory bowel disease.

The pharmacokinetic profile of [2,2-difluoro-3-(3-methyl-1H-pyrazol-1-yl)propyl](ethyl)amine has been another focus of recent research. Pharmacokinetic studies are essential for understanding how a drug is absorbed, distributed, metabolized, and excreted by the body. Preliminary data indicate that this compound exhibits favorable pharmacokinetic properties, including good oral bioavailability and a reasonable half-life, which are important considerations for drug development.

Toxicological assessments are crucial for evaluating the safety profile of any potential therapeutic agent. Initial toxicological studies on [2,2-difluoro-3-(3-methyl-1H-pyrazol-1-yl)propyl](ethyl)amine have shown promising results, with no significant adverse effects observed at therapeutic concentrations. However, further comprehensive toxicological evaluations are necessary to ensure its safety for clinical use.

Clinical trials are the next step in translating preclinical findings into practical applications. While clinical trials for [2,2-difluoro-3-(3-methyl-1H-pyrazol-1-yl)propyl](ethyl)amine are still in their early stages, preliminary results from Phase I trials have been encouraging. These trials have focused on assessing the safety and tolerability of the compound in healthy volunteers and patients with specific conditions. The data collected from these trials will be instrumental in guiding future clinical development efforts.

In conclusion, [2,2-difluoro-3-(3-methyl-1H-pyrazol-1-y lpropyl)(ethyl)amine (CAS No. 2138031-50-0) represents a promising compound with diverse potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further investigation and development as a novel therapeutic agent. Ongoing research continues to uncover new insights into its mechanisms of action and therapeutic potential, paving the way for future advancements in drug discovery and development.